![molecular formula C15H12N2O4S B2519566 Methyl 2-[2-(furan-2-carbonylimino)-1,3-benzothiazol-3-yl]acetate CAS No. 865197-64-4](/img/structure/B2519566.png)
Methyl 2-[2-(furan-2-carbonylimino)-1,3-benzothiazol-3-yl]acetate
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Overview
Description
Methyl 2-[2-(furan-2-carbonylimino)-1,3-benzothiazol-3-yl]acetate is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the benzothiazole family and is known for its unique chemical properties, which make it a valuable tool for studying various biological processes.
Scientific Research Applications
Synthesis and Chemical Reactivity
Research in the field of organic synthesis has explored the synthesis and reactivity of compounds containing furan, benzothiazole, and acetate moieties, which are structurally related to "Methyl 2-[2-(furan-2-carbonylimino)-1,3-benzothiazol-3-yl]acetate". For instance, the design and synthesis of thiazolopyrimidine derivatives demonstrate the incorporation of furan units into heterocyclic compounds, showcasing methodologies that might be relevant for synthesizing and modifying the compound of interest (Selvam et al., 2012). Similarly, the synthesis of novel dicationic imidazo[1,2-a]pyridines, incorporating furan units, outlines a potential pathway for the synthesis of complex molecules with potential biological activities (Ismail et al., 2004).
Biological Activity and Applications
While specific biological activities of "this compound" were not directly reported, studies on structurally related compounds provide insights into potential biological applications. Research on various derivatives of benzothiazole and furan has been conducted to explore their potential as antimicrobial, antinociceptive, and anti-inflammatory agents. For instance, compounds derived from furan and benzothiazole have shown significant antinociceptive and anti-inflammatory activities, suggesting possible applications in pain and inflammation management (Selvam et al., 2012). Moreover, the antimicrobial activity of thiazolidinones indicates the relevance of these structural frameworks in developing new antimicrobial agents (Sodha et al., 2003).
Mechanism of Action
Target of Action
They have been employed as medicines in a number of distinct disease areas .
Mode of Action
Furan-containing compounds generally interact with their targets through various mechanisms, depending on the specific functional groups present in the compound .
Biochemical Pathways
Furan derivatives are known to affect a wide range of biochemical pathways due to their diverse biological activities .
Result of Action
Furan derivatives are known to have a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
properties
IUPAC Name |
methyl 2-[2-(furan-2-carbonylimino)-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O4S/c1-20-13(18)9-17-10-5-2-3-7-12(10)22-15(17)16-14(19)11-6-4-8-21-11/h2-8H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNOFLGXGLBZTMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1C2=CC=CC=C2SC1=NC(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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